1-(3,4-Dichloro-2-methoxyphenyl)sulfonylazepane
Description
1-(3,4-Dichloro-2-methoxyphenyl)sulfonylazepane, also known as DCMO-IPA, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a sulfonamide derivative of the anticonvulsant drug, carbamazepine, and has been shown to have a variety of biochemical and physiological effects. In
Scientific Research Applications
Environmental Estrogens and Toxicology
Studies on chemicals like Methoxychlor, a pesticide with proestrogenic activity, elucidate the environmental impact and toxicological effects of such compounds. Methoxychlor's metabolism produces estrogenic metabolites, impacting fertility and development across genders. This highlights the significance of understanding the environmental and physiological behaviors of chemicals with similar properties (Cummings, 1997).
Environmental Pollutants and Human Health
Research on polychlorinated biphenyls (PCBs) and their metabolites discusses the challenges in elucidating their profiles, toxicological effects, and health risks in humans. Such studies underscore the importance of investigating the distribution, toxicity, and health implications of persistent organic pollutants, potentially applicable to the study of "1-(3,4-Dichloro-2-methoxyphenyl)sulfonylazepane" and its metabolites (Quinete et al., 2014).
Carbonic Anhydrase Inhibition and Diuretics
Investigations into benzothiadiazines and high-ceiling diuretics provide insights into their mechanisms as carbonic anhydrase inhibitors, which could be relevant for understanding the biochemical interactions and therapeutic potentials of "1-(3,4-Dichloro-2-methoxyphenyl)sulfonylazepane" (Carta & Supuran, 2013).
Sulfonamide Antibiotics and Therapeutic Applications
The role of sulfonamide compounds in various therapeutic applications, including as bacteriostatic antibiotics, highlights the broad potential of sulfonamide-based chemicals in treating bacterial infections and other conditions. This could suggest avenues for exploring the medicinal chemistry and therapeutic applications of "1-(3,4-Dichloro-2-methoxyphenyl)sulfonylazepane" (Gulcin & Taslimi, 2018).
properties
IUPAC Name |
1-(3,4-dichloro-2-methoxyphenyl)sulfonylazepane |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17Cl2NO3S/c1-19-13-11(7-6-10(14)12(13)15)20(17,18)16-8-4-2-3-5-9-16/h6-7H,2-5,8-9H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IKVJUBZHNCFIOV-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1Cl)Cl)S(=O)(=O)N2CCCCCC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17Cl2NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
338.2 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,4-Dichloro-2-methoxybenzenesulfonyl)azepane | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4-(2-Amino-1,4-dihydro[1,3,5]triazino[1,2-a]benzimidazol-4-yl)-2-ethoxyphenol](/img/structure/B345730.png)
![4-[4-(Propan-2-yl)phenyl]-4,10-dihydro[1,3,5]triazino[1,2-a]benzimidazol-2-amine](/img/structure/B345737.png)
![1-[(2,5-dichlorophenyl)sulfonyl]-3,5-dimethyl-1H-pyrazole](/img/structure/B345778.png)
![4-Chloro-1-[(4-methylpiperidyl)sulfonyl]naphthalene](/img/structure/B345785.png)
![1-[(4-Bromo-2,5-dimethoxyphenyl)sulfonyl]-4-phenylpiperazine](/img/structure/B345793.png)
